Cas no 58658-11-0 (4-(9-acridinylamino)aniline)

• Product Name: 4-(9-acridinylamino)aniline
• CAS No: 58658-11-0
• MF: C₁₉H₁₅N₃
• MW: 285.342503786087
• CID: 948829
• PubChem ID: 42803
• Update Time: 2025-04-19

4-(9-acridinylamino)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(9-acridinylamino)aniline
• 4-N-acridin-9-ylbenzene-1,4-diamine
• 9-(4-Aminoanilino)acridine
• N1-(ACRIDIN-9-YL)BENZENE-1,4-DIAMINE
• BRN 0414107
• SCHEMBL17154450
• 9-(p-Aminoanilino)acridine
• n1-(acridine-9yl)benzene-1,4-diamine
• CHEMBL289352
• NCIStruc1_001873
• ACRIDINE, 9-(p-AMINOANILINO)-
• 1,4-Benzenediamine, N-9-acridinyl-
• DTXSID80207353
• SN 7281
• 58658-11-0
• DB-305107
• 1-N-Acridin-9-ylbenzene-1,4-diamine
• NCIStruc2_001616
• NCI60_001275
• CCRIS 4549

• Inchi： 1S/C19H15N3/c20-13-9-11-14(12-10-13)21-19-15-5-1-3-7-17(15)22-18-8-4-2-6-16(18)19/h1-12H,20H2,(H,21,22)
• InChI Key： XTJBUPXVQDLXRF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 285.126597491g/mol
• Monoisotopic Mass: 285.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 50.9Ų